Cas no 174671-92-2 (5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol)
5-Methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol is a boron-containing heterocyclic compound featuring a benzoxaborole core with a methoxy substituent. This structure imparts unique reactivity, making it valuable in medicinal chemistry and organic synthesis. The benzoxaborole scaffold is known for its ability to form reversible covalent bonds with biological targets, particularly enzymes, enhancing its potential as a pharmacophore. The methoxy group further modulates electronic and steric properties, influencing solubility and binding affinity. This compound is of interest in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic applications. Its stability and synthetic versatility make it a useful intermediate for further functionalization.
174671-92-2 structure
Product Name:5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
CAS No:174671-92-2
MF:C8H9BO3
MW:163.966262578964
MDL:MFCD10699480
CID:1360179
PubChem ID:11846117
Update Time:2025-06-07
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methoxy-
- 1-hydroxy-5-methoxy-3H-2,1-benzoxaborole
- 5-METHOXYBENZO[C][1,2]OXABOROL-1(3H)-OL
- 1,3-dihydro-5-methoxy-1-hydroxy-2,1-benzoxaborole
- 5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
- TQP1556
- 5-Methoxy-3H-benzo[c][1,2]oxaborol-1-ol
- 1,3-dihydro-1-hydroxy-5-methoxy-2,1-benzoxaborole
- DA-43514
- 174671-92-2
- SCHEMBL500087
- EN300-262845
- CS-0078596
- Z1198279536
- MFCD10699480
- AKOS006303925
- F53636
- XBCBZHBKJDEYCI-UHFFFAOYSA-N
- CHEMBL211300
- DTXSID80474361
-
- MDL: MFCD10699480
- Inchi: 1S/C8H9BO3/c1-11-7-2-3-8-6(4-7)5-12-9(8)10/h2-4,10H,5H2,1H3
- InChI Key: XBCBZHBKJDEYCI-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2C1)OC)O
Computed Properties
- Exact Mass: 163.06807
- Monoisotopic Mass: 164.0644743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
Experimental Properties
- PSA: 38.69
- LogP: -0.08710
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262845-100mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 100mg |
$132.0 | 2022-02-28 | |
| Enamine | EN300-262845-250mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 250mg |
$189.0 | 2022-02-28 | |
| Enamine | EN300-262845-500mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 500mg |
$299.0 | 2022-02-28 | |
| Enamine | EN300-262845-1000mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 1g |
$385.0 | 2022-02-28 | |
| Enamine | EN300-262845-2500mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 2500mg |
$756.0 | 2022-02-28 | |
| Enamine | EN300-262845-5000mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 5g |
$1117.0 | 2022-02-28 | |
| Enamine | EN300-262845-10000mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 95.0% | 10g |
$1657.0 | 2022-02-28 | |
| TRC | B593353-2.5mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B593353-5mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B593353-25mg |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol |
174671-92-2 | 25mg |
$ 275.00 | 2022-06-07 |
5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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